Cas no 32294-60-3 (Diphenyl Ditelluride)

• Product Name: Diphenyl Ditelluride
• CAS No: 32294-60-3
• MF: C₁₂H₁₀Te₂
• MW: 409.407800197601
• MDL: MFCD00192106
• CID: 312666
• PubChem ID: 87569126
• Update Time: 2025-10-05

Diphenyl Ditelluride Chemical and Physical Properties

Names and Identifiers

• Ditelluride, diphenyl
• Diphenyl Ditelluride
• (phenylditellanyl)benzene
• 1,2-diphenylditelluride
• 1,2-diphenyltellane
• diphenylditellane
• Ditelluride,diephenyl
• EINECS 250-982-1
• Phenyl ditelluride
• 1,2-Diphenylditellane #
• T70770
• SY109506
• 1,2-Diphenylditellane
• Diphenyl ditelluride, 98%
• AKOS015840398
• CS-0146869
• DTXSID1043916
• Q1872066
• 32294-60-3
• Ditelluride, diephenyl
• Diphenylditelluride
• NS00089700
• NSC 339902
• NSC-339902
• CHEMBL4540731
• MFCD00192106
• NSC339902
• J-200096
• FT-0625232
• AS-57340
• DB-243445
• Diphenyl Ditellurium

• MDL： MFCD00192106
• Inchi： 1S/C12H10Te2/c1-3-7-11(8-4-1)13-14-12-9-5-2-6-10-12/h1-10H
• InChI Key： VRLFOXMNTSYGMX-UHFFFAOYSA-N
• SMILES： [Te](C1C=CC=CC=1)[Te]C1C=CC=CC=1

Computed Properties

• Exact Mass: 413.89100
• Monoisotopic Mass: 413.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: No data available
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 0.00000
• LogP: 2.21200
• Solubility: Not determined
• Vapor Pressure: No data available

Diphenyl Ditelluride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3282
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Diphenyl Ditelluride

Introduction to Diphenyl Ditelluride (CAS No: 32294-60-3)

Diphenyl Ditelluride, with the chemical formula CAS No: 32294-60-3, is a significant compound in the realm of organotellurium chemistry. This organotellurium derivative has garnered considerable attention due to its unique structural and electronic properties, which make it a valuable candidate for various applications in pharmaceuticals, materials science, and catalysis. The compound consists of two tellurium atoms bonded to two phenyl groups, forming a symmetric structure that exhibits distinct chemical reactivity and stability.

The synthesis of Diphenyl Ditelluride typically involves the reaction of phenyl lithium with tellurium dichloride or tellurium diiodide in an anhydrous environment. This process requires precise control of reaction conditions to ensure high yield and purity. The resulting product is often isolated as a white to off-white crystalline solid, which is soluble in organic solvents such as dichloromethane and tetrahydrofuran. Its molecular structure and bonding characteristics have been extensively studied using advanced spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and electron paramagnetic resonance (EPR) spectroscopy.

One of the most intriguing aspects of Diphenyl Ditelluride is its potential applications in pharmaceutical research. Tellurium-containing compounds have shown promise in the development of novel therapeutic agents due to their ability to interact with biological targets in unique ways. Recent studies have highlighted the compound's potential as a modulator of enzyme activity and as a component in drug candidates targeting neurological disorders. The tellurium atom's ability to form coordination bonds with metals has also opened up possibilities for its use in metal-organic frameworks (MOFs) and catalysts.

In materials science, Diphenyl Ditelluride has been explored for its electronic properties, which make it suitable for use in organic semiconductors and optoelectronic devices. The compound's ability to exhibit both p-type and n-type conductivity depending on the substitution pattern has been a focus of research for developing more efficient organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its stability under various environmental conditions makes it a candidate for use in flexible electronics, where durability is a critical factor.

The catalytic applications of Diphenyl Ditelluride are another area of active research. Organotellurium compounds have been found to be effective catalysts in various organic transformations, including cross-coupling reactions, oxidation reactions, and hydrogenation processes. The unique electronic properties of tellurium allow it to participate in these reactions in ways that traditional transition metal catalysts cannot. For instance, studies have shown that Diphenyl Ditelluride can facilitate the coupling of aryl halides with organometallic reagents under mild conditions, providing a more sustainable alternative to traditional palladium-based catalysts.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and mechanism of Diphenyl Ditelluride. Molecular modeling studies have helped researchers predict the compound's behavior in different chemical environments, allowing for more targeted experimental design. These computational insights have been particularly valuable in optimizing synthetic routes and identifying new applications for this versatile compound.

The environmental impact of using Diphenyl Ditelluride has also been a point of consideration. While tellurium is not classified as a hazardous material, its environmental fate and effects are still subjects of ongoing research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce the environmental footprint associated with its production. Additionally, studies are being conducted to assess the biodegradability and toxicity of Diphenyl Ditelluride to ensure that its use does not pose significant risks to ecosystems.

In conclusion, Diphenyl Ditelluride (CAS No: 32294-60-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it an attractive candidate for pharmaceutical development, materials science innovations, and catalytic processes. As research continues to uncover new uses for this organotellurium derivative, it is likely that its importance will only continue to grow.